Cas no 141029-73-4 (4H-Dithieno[3,2-b:2',3'-d]pyrrole, 4-butyl-)

• Product Name: 4H-Dithieno[3,2-b:2',3'-d]pyrrole, 4-butyl-
• CAS No: 141029-73-4
• MF: C₁₂H₁₃NS₂
• MW: 235.368320226669
• CID: 3168057
• PubChem ID: 85638696
• Update Time: 2025-04-21

4H-Dithieno[3,2-b:2',3'-d]pyrrole, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Dithieno[3,2-b:2',3'-d]pyrrole, 4-butyl-
• 141029-73-4

• Inchi： 1S/C12H13NS2/c1-2-3-6-13-9-4-7-14-11(9)12-10(13)5-8-15-12/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： BWHPFGAOPUJAAS-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C1=C(C=CS1)N2CCCC

Computed Properties

• Exact Mass: 235.04894177Da
• Monoisotopic Mass: 235.04894177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.4Ų